Cas no 2229079-26-7 (2,2-difluoro-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid
• CAS No: 2229079-26-7
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 5935084
• PubChem ID: 165765589
• Update Time: 2025-05-21

2,2-difluoro-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid
• 2,2-difluoro-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclopropane-1-carboxylic acid
• 2229079-26-7
• EN300-2001854

• Inchi： 1S/C8H9F2N3O2/c9-8(10)3-7(8,6(14)15)1-2-13-5-11-4-12-13/h4-5H,1-3H2,(H,14,15)
• InChI Key： OBIWASOCMURNLB-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)CCN1C=NC=N1)F

Computed Properties

• Exact Mass: 217.06628286g/mol
• Monoisotopic Mass: 217.06628286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68Ų

Additional information on 2,2-difluoro-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid (CAS No. 2229079-26-7)

2,2-difluoro-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2229079-26-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its cyclopropane core, fluoro-substituents, and a triazole moiety, which collectively contribute to its unique chemical and biological properties. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The presence of fluoro substituents in 2,2-difluoro-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid is particularly noteworthy. Fluorine atoms are known to enhance the metabolic stability, lipophilicity, and binding affinity of pharmaceutical compounds. In recent years, the strategic incorporation of fluorine into drug molecules has been widely recognized for its ability to modulate pharmacokinetic and pharmacodynamic profiles. The dual fluorine atoms in this compound are expected to play a crucial role in optimizing its biological activity and improving its pharmacological properties.

The triazole ring in 2,2-difluoro-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid adds another layer of complexity and functionality to the molecule. Triazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The 1H-1,2,4-triazolyl moiety not only contributes to the molecular diversity but also serves as a scaffold for further chemical modifications. This feature makes the compound an attractive starting point for designing novel therapeutic agents with enhanced efficacy and reduced side effects.

The cyclopropane ring is another key structural element that contributes to the unique characteristics of 2,2-difluoro-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid. Cyclopropanes are known for their high ring strain, which can lead to increased reactivity and biological activity. The incorporation of a cyclopropane unit into pharmaceutical compounds often results in improved binding interactions with biological targets. This structural feature may enhance the compound's ability to interact with enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential leads like 2,2-difluoro-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid as candidates for further experimental validation. By leveraging these computational methods, scientists can optimize the structure of the compound to improve its potency and selectivity against specific biological targets.

In vitro studies have begun to explore the potential applications of CAS No. 2229079-26-7 in various therapeutic areas. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases and cancer. The combination of fluoro-substituents and triazole moieties is particularly interesting as it may confer multiple mechanisms of action simultaneously. This multifaceted approach could lead to the development of more effective treatments with broader therapeutic windows.

The synthesis of CAS No. 2229079-26-7 represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining high yields and purity. Advanced synthetic techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve the desired molecular architecture efficiently. These methodologies not only highlight the synthetic prowess but also pave the way for scalable production processes.

The pharmacokinetic profile of CAS No. 2229079-26-7 is another critical aspect that needs thorough investigation. Fluorinated compounds often exhibit favorable pharmacokinetic properties due to their enhanced lipophilicity and metabolic stability. Understanding how this compound behaves in vivo will provide valuable insights into its potential as a drug candidate. Studies on absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) are essential steps in evaluating its suitability for clinical development.

The future prospects of CAS No. 2229079 - 26 - 7 are promising given its unique structural features and potential biological activities. Ongoing research aims to elucidate its mechanism of action and identify new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process by combining expertise in medicinal chemistry, biochemistry, and clinical research.

In conclusion,CAS No 2229079 - 26 - 7 represents a significant advancement in pharmaceutical chemistry with its innovative structure combining fluoro-substituents,triazole moieties,and a cyclopropane core,opening new avenues for drug discoveryand development,particularly in addressing complex diseases where traditional therapies may fall short,The continued exploration of this compound holds great promise for improving human health through targeted therapeutic interventions,underscoring its importance as a valuable asset in modern medicinal chemistry research.